3-[(1-methyl-4-nitro-1H-imidazol-5-yl)oxy]aniline

• IUPAC Name: 3-(3-methyl-5-nitroimidazol-4-yl)oxyaniline
• InChI: InChI=1S/C10H10N4O3/c1-13-6-12-9(14(15)16)10(13)17-8-4-2-3-7(11)5-8/h2-6H,11H2,1H3
• InChI Key: CKIUCMZNQPJPLI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=C1OC2=CC=CC(=C2)N)[N+](=O)[O-]
• Molecular Formula: C10H10N4O3
• Molecular Weight: 234.21 g/mol

Description

“3-[(1-methyl-4-nitro-1H-imidazol-5-yl)oxy]aniline” is a compound with the CAS Number: 1183060-20-9. It has a molecular weight of 234.21. The compound is in powder form and is stored at room temperature.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C10H10N4O3/c1-13-6-12-9(14(15)16)10(13)17-8-4-2-3-7(11)5-8/h2-6H,11H2,1H3. This indicates the presence of 10 carbon atoms, 10 hydrogen atoms, 4 nitrogen atoms, and 3 oxygen atoms in the molecule.

Physical And Chemical Properties Analysis

The compound is a powder that is stored at room temperature. It has a molecular weight of 234.21.

Scientific Research Applications

Antimicrobial Activity

. The presence of the imidazole ring is known to contribute to the inhibition of microbial growth, making these compounds valuable in the development of new antimicrobial drugs.

Anti-tubercular Agents

. This application is particularly important in the context of increasing antibiotic resistance and the need for novel therapeutic options.

Anticancer Research

The imidazole ring is a core structure in many anticancer agents. .

Anti-inflammatory Properties

Imidazole derivatives are also being explored for their anti-inflammatory properties. .

Antiviral Applications

The structural features of imidazole derivatives make them suitable candidates for antiviral drug development. .

Antioxidant Effects

Imidazole compounds have demonstrated antioxidant properties, which are beneficial in combating oxidative stress-related diseases. .

Chemotherapeutic Synthesis

3-[(1-methyl-4-nitro-1H-imidazol-5-yl)oxy]aniline: can serve as an intermediate in the synthesis of chemotherapeutic drugs. .

Drug Development Synthon

The imidazole ring is a versatile synthon in drug development, aiding in the creation of compounds with various pharmacological activities. .

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H312, H315, H319, H332, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501.

Mechanism of Action

Target of Action

It is known that imidazole derivatives, which this compound is a part of, show a broad range of biological activities . They have been used in the development of various drugs, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with various targets due to their broad range of chemical and biological properties . The exact interaction of this compound with its targets would depend on the specific biological activity it exhibits.

Biochemical Pathways

Given the wide range of biological activities exhibited by imidazole derivatives , it can be inferred that this compound may affect multiple pathways depending on its specific biological activity.

Pharmacokinetics

Imidazole derivatives are generally known to be highly soluble in water and other polar solvents , which could potentially influence their bioavailability.

Result of Action

The wide range of biological activities exhibited by imidazole derivatives suggests that this compound could have diverse effects at the molecular and cellular levels.